BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Safe
Handling of 1-Chlorodecane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Chlorodecane

Cat. No.: B1663957

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 1-Chlorodecane
(CAS No. 1002-69-3), a key intermediate in various organic synthesis applications. Adherence
to these protocols is critical for ensuring personnel safety and environmental protection.

Section 1: Chemical & Physical Properties

1-Chlorodecane, also known as n-Decyl chloride, is a colorless to light yellow liquid.[1] Its
physical state at ambient temperature necessitates specific handling procedures to control
vapor inhalation and skin contact. A summary of its key properties is presented below.
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Property Value Source(s)

CAS Number 1002-69-3 [2]

Molecular Formula C10H21Cl [2][3]

Molecular Weight 176.73 g/mol [2][3]

Appearance Colorless to light yellow liquid

Odor Odorless to weak chloroalkane o
odor

Boiling Point 223 -226°C (433.4-438.8°F) [4]

Melting Point -34 °C (-29.2 °F) [3114]

Flash Point 83-93°C(181.4-199.4 °F)

Density ~0.869 g/cm? at 20 °C [1]
Insoluble in water; Soluble in

Solubility organic solvents (e.g., ethanol,  [1][2]

ether)

Section 2: Hazard Identification and Toxicology

1-Chlorodecane is classified as a hazardous chemical under OSHA (29 CFR 1910.1200).[2] A
thorough understanding of its associated risks is the foundation of safe laboratory practice.

GHS Hazard Classifications:

o Flammable Liquids (Category 4): Combustible liquid.[2] While not highly flammable, it can

ignite if heated and exposed to an ignition source.

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2] Prolonged contact may defat

the skin, leading to dermatitis.[2]

o Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2][5]
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» Carcinogenicity (Category 2): Suspected of causing cancer.[5][6][7] This long-term health
hazard necessitates minimizing exposure through engineering controls and robust PPE.

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause drowsiness or
dizziness.[5] Inhalation of high vapor concentrations can lead to symptoms like headache,
dizziness, and nausea.[2]

e Hazardous to the Aquatic Environment (Acute 1 & Chronic 1): Very toxic to aquatic life with
long-lasting effects.[2][5][6] This classification underscores the critical importance of
preventing its release into drains, waterways, or the soil.

The toxicological properties of 1-Chlorodecane have not been fully investigated, which calls
for a cautious approach, treating it as potentially more hazardous than currently documented.

[2]14]

Section 3: Safe Handling and Storage Protocols

A multi-layered approach combining engineering controls, personal protective equipment, and
standardized procedures is essential for mitigating the risks associated with 1-Chlorodecane.

Engineering Controls

The primary defense against exposure is to handle the chemical in a controlled environment.

o Ventilation: Always use 1-Chlorodecane in a well-ventilated area. For procedures that may
generate mists or aerosols, a certified chemical fume hood is mandatory.[5]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2][3]

Personal Protective Equipment (PPE)

PPE provides a crucial barrier against direct exposure. The choice of equipment must be based
on the specific hazards of 1-Chlorodecane.

o Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
OSHA 29 CFR 1910.133 or European Standard EN166.[2][4]
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¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Viton®, nitrile rubber) to prevent
skin contact.[3] Always inspect gloves before use and wash hands thoroughly after
handling.

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin
exposure.[1][2]

» Respiratory Protection: Under normal use conditions with adequate engineering controls
(i.e., a fume hood), respiratory protection is not typically required.[2] If a fume hood is not
available or if there is a potential for significant inhalation exposure, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[4]

General Handling Procedures

e Read and understand the Safety Data Sheet (SDS) before use.

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing vapors or mists.[2]

Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[2][4]

Wash hands and any exposed skin thoroughly after handling and before breaks.[2][3]

Keep containers tightly closed when not in use.[1][4]

Storage Requirements

Proper storage is vital for preventing accidents and maintaining chemical integrity.
e Location: Store in a cool, dry, and well-ventilated area.[1][2]
» Conditions: Keep containers tightly closed to prevent the release of vapors.[1]

o Security: For regulated laboratories, it is recommended to store this substance in a locked
cabinet or area.[5]
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» Incompatibilities: Store separately from strong oxidizing agents and strong bases.[2][4]
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Caption: Workflow for the safe handling of 1-Chlorodecane.

Section 4: Emergency Procedures

Rapid and correct response to an emergency can significantly reduce harm to personnel and
the environment.

First-Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,
provide artificial respiration. Seek immediate medical attention.[2][5]

» Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops
or persists.[2][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][5]

Accidental Release (Spill) Protocol

For any spill, the priority is to ensure human safety and then to contain the material.

o Control & Contain: Immediately alert personnel in the area and control all sources of ignition.
[4][6] Contain the spill using an inert, non-combustible absorbent material like sand, earth, or
vermiculite.[8][9] Do not use combustible materials like paper towels to absorb the bulk of the
spill.[9]

o Clean: Carefully collect the absorbent material using spark-proof tools and place it into a
sealed, labeled container for hazardous waste disposal.[4][8]

o Decontaminate: Clean the spill area with 60-70% ethanol followed by a soap and water
solution.[6][8] All cleaning materials must also be disposed of as hazardous waste.[10]
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+ Prevent Environmental Release: Do not allow the spilled material or cleanup runoff to enter
drains or surface waters.[2][3]

Spill Occurs

Alert Personnel
Evacuate Area

Remove All
Ignition Sources

Don Full PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
(Ethanol, then Soap & Water)

Dispose of All Materials
as Hazardous Waste

Report Incident to EHS
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Caption: Emergency response workflow for a 1-Chlorodecane spill.

Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant foam, or
water spray to extinguish a fire.[2][4] Water mist may be used to cool closed containers.[3][4]

Specific Hazards: The substance is combustible and containers may explode when heated.
[2][4] Fire may produce irritating and toxic gases, including carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[2][3][4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[2][4]

Section 5: Stability and Reactivity

Reactivity: No specific reactivity hazards are known under normal conditions.[2]

Chemical Stability: 1-Chlorodecane is stable under recommended storage conditions.[2][3]

[4]

Conditions to Avoid: Keep away from open flames, hot surfaces, sparks, and other sources
of ignition.[2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[2][3][4]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, and hydrogen chloride gas.[3][4]

Section 6: Disposal Considerations

Due to its classification as an environmental hazard, proper disposal is mandatory.

Waste Classification: 1-Chlorodecane and any materials contaminated with it must be
treated as hazardous waste.[8]
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Procedure: Waste must be segregated and collected in dedicated, sealed, and properly
labeled containers.[8] Do not mix with other waste streams, especially non-halogenated
solvents.[8]

Final Disposal: Disposal must be handled by a licensed and certified hazardous waste
disposal company in accordance with all federal, state, and local regulations.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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